{1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid

• Molecular Formula: C11H15N3O6
• Molecular Weight: 285.25 g/mol
• IUPAC Name: 2-(6-methyl-1,5-dinitro-3-azabicyclo[3.3.1]non-6-en-3-yl)acetic acid
• InChI: InChI=1S/C11H15N3O6/c1-8-2-3-10(13(17)18)5-11(8,14(19)20)7-12(6-10)4-9(15)16/h2H,3-7H2,1H3,(H,15,16)
• InChI Key: NMQZLFDQZCKUJV-UHFFFAOYSA-N
• SMILES: CC1=CCC2(CC1(CN(C2)CC(=O)O)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: CC1=CCC2(CC1(C[NH+](C2)CC(=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Description

{1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid, also known as BNN-6, is a synthetic compound that has been studied for its potential use in various scientific research applications. BNN-6 is a bicyclic compound that contains a nitro group and a carboxylic acid group, which makes it a useful tool for studying the biochemical and physiological effects of similar compounds.

Mechanism of Action

The mechanism of action of {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid is not fully understood, but it is believed to act as an inhibitor of the reuptake of certain neurotransmitters, such as dopamine and norepinephrine. This leads to an increase in the concentration of these neurotransmitters in the synaptic cleft, which can have various effects on the nervous system.
Biochemical and Physiological Effects:
{1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid has been shown to have various biochemical and physiological effects, including an increase in locomotor activity, an increase in dopamine and norepinephrine levels in the brain, and an increase in heart rate and blood pressure. {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid has also been shown to have anxiogenic effects, which may make it useful in the study of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid in lab experiments is its specificity for certain neurotransmitters, which allows for more precise studies of their effects on the nervous system. However, one limitation of using {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many future directions for the study of {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid and its potential use in scientific research. One area of research is the development of new drugs based on the structure of {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid for the treatment of various neurological disorders. Another area of research is the study of the long-term effects of {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid on the nervous system, which may provide valuable insights into the mechanisms of various neurological disorders. Additionally, the use of {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid in combination with other compounds may lead to the development of new treatments for various disorders.

Synthesis Methods

{1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 1,5-dibromo-3,6-dimethyl-3-azabicyclo[3.3.1]nonane with sodium nitrite and hydrochloric acid to form the corresponding nitroso compound. This is followed by the reaction of the nitroso compound with sodium nitrite and acetic anhydride to form the nitro compound. Finally, the nitro compound is reduced using hydrogen gas and palladium on carbon to form {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid.

Scientific Research Applications

{1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid has been studied for its potential use in various scientific research applications. One of the main areas of research has been in the field of neuroscience, where {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid has been used as a tool to study the mechanism of action of various neurotransmitters. {1,5-Bisnitro-6-methyl-3-azabicyclo[3.3.1]non-6-en-3-yl}acetic acid has also been studied for its potential use in the development of new drugs for the treatment of various neurological disorders.